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Compound of Interest

Compound Name: Divalproex sodium

Cat. No.: B000354 Get Quote

The safe and compliant disposal of divalproex sodium is a critical component of laboratory

safety and environmental stewardship. For researchers, scientists, and drug development

professionals, adherence to established protocols is essential to minimize health risks and

ensure compliance with federal, state, and local regulations.[1][2] This guide provides a

procedural, step-by-step approach to the proper management and disposal of divalproex
sodium waste generated in a laboratory environment.

Hazard and Regulatory Summary
While divalproex sodium is an approved prescription medication and not a controlled

substance, it requires careful handling and disposal.[1] Waste generators must consult federal,

state, and local hazardous waste regulations to ensure complete and accurate classification

and disposal.[2]
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Parameter Description Citation

Regulatory Framework

Disposal is governed by

federal (EPA under RCRA),

state, and local regulations.

[1][2][3]

Hazard Classification

The waste generator must

determine if it meets RCRA

criteria for hazardous waste.[2]

It is classified as slightly

hazardous to water.

[2][4]

Primary Disposal Route

Incineration by a licensed

waste disposal facility is the

recommended method.

[1]

Environmental Concerns

Care must be taken to prevent

release into drains, waterways,

or soil.

[1][2][4]

Personal Protective Equipment

Wear suitable protective

clothing, gloves, and eye/face

protection when handling

waste.

[2][5][6]

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for safely handling and disposing of divalproex
sodium waste in a laboratory setting.

Step 1: Waste Characterization and Segregation
Classification: The primary responsibility of the waste generator is to determine if the

divalproex sodium waste is classified as a hazardous waste according to the

Environmental Protection Agency (EPA) guidelines listed in 40 CFR 261.3 and any

applicable state or local rules.[2]

Segregation: Do not mix divalproex sodium waste with other chemical wastes unless they

are of the same type and compatible.[7] It should be segregated from non-hazardous
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laboratory trash, biohazardous waste, and sharps waste.[8]

Step 2: Containment and Labeling
Container Selection: Use a container that is sound, leak-tight, and appropriate for chemical

waste.[7] The container must be kept clean on the outside.[7]

Labeling: Clearly label the waste container with "Hazardous Waste" (if applicable), the

chemical name "Divalproex Sodium," and any other information required by your

institution's Environmental Health and Safety (EHS) department and local regulations.[7]

Keep Containers Closed: Waste containers must remain sealed except when actively adding

waste.[9][10]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designated Area: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA), which should be at or near the point of waste generation.[9][10]

Accumulation Limits: Be aware of accumulation limits for hazardous waste. A maximum of 55

gallons of hazardous waste may be stored in an SAA. Once this limit is reached, it must be

removed within three days.[9][10]

Step 4: Accidental Spill Cleanup
Restrict Access: Evacuate non-essential personnel from the spill area.[1]

Use Personal Protective Equipment (PPE): Personnel involved in the cleanup must wear

appropriate PPE, including gloves, safety glasses or goggles, and a lab coat.[1][2]

Contain and Clean: To minimize dust, wipe up the spill with a damp cloth or use a high-

efficiency vacuum cleaner.[1][11] Avoid generating airborne dust.[1]

Package for Disposal: Place all cleanup materials (cloths, absorbent pads, contaminated

PPE) into a suitable, labeled container for disposal.[1][2]

Decontaminate: Thoroughly wash the spill area after the material has been removed.[11]
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Prevent Environmental Release: Do not allow the spilled material or cleanup water to enter

drains or waterways.[1][2][5]

Step 5: Final Disposal
Engage a Professional Contractor: Arrange for the pickup and disposal of the waste through

your institution's EHS department or a licensed chemical waste disposal contractor.[7][8]

Recommended Disposal Method: The recommended method for final disposal is incineration

at an approved waste disposal plant.[1][2]

Documentation: Ensure all necessary documentation, such as a hazardous waste manifest,

is completed to track the waste from its point of origin to its final disposal.[12]

Divalproex Sodium Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of divalproex sodium waste in a laboratory.
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Caption: Logical workflow for divalproex sodium disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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